Cas no 1443328-78-6 ((4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol)

• Product Name: (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol
• CAS No: 1443328-78-6
• MF: C₁₂H₁₀ClFOS
• MW: 256.723604679108
• MDL: MFCD07775442
• CID: 5150853
• Update Time: 2026-03-03

(4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol

• MDL： MFCD07775442
• Inchi： 1S/C12H10ClFOS/c1-7-2-5-11(16-7)12(15)8-3-4-9(13)10(14)6-8/h2-6,12,15H,1H3
• InChI Key： GHKGZDXTBLMJPT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(F)=C1)(C1SC(C)=CC=1)O

Computed Properties

• Exact Mass: 256.012
• Monoisotopic Mass: 256.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.5A^2

Additional information on (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol

Introduction to (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol (CAS No. 1443328-78-6)

(4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol, with the CAS number 1443328-78-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a chlorofluorinated phenyl group and a methylthiophenyl group, linked through a methanol moiety. The combination of these functional groups endows the compound with a range of interesting properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol is C₁₂H₁₁ClFO₂S, and its molecular weight is approximately 267.73 g/mol. The compound's structure can be visualized as follows: the 4-chloro-3-fluorophenyl group provides halogenated aromatic character, while the 5-methylthiophen-2-yl group introduces a thiophene ring with a methyl substituent. The methanol group serves as a hydroxyl functional group, which can participate in hydrogen bonding and other intermolecular interactions.

In recent years, the study of compounds like (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol has been driven by their potential therapeutic applications. Research has shown that such compounds can exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell growth and survival.

The unique combination of functional groups in (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol also makes it an attractive candidate for drug design and optimization. The chlorofluorinated phenyl group can enhance the lipophilicity and metabolic stability of the molecule, while the thiophene ring provides additional structural diversity and potential for binding to specific protein targets. The methanol group can be further modified to introduce additional functionalities or improve solubility, making it easier to formulate into various pharmaceutical dosage forms.

In addition to its potential therapeutic applications, (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol has been studied for its use in chemical synthesis and as a building block for more complex molecules. Its reactivity and stability make it a useful intermediate in the synthesis of other organic compounds, particularly those with similar functional groups. For example, a recent study published in Organic Letters described a novel synthetic route to produce this compound with high yield and purity, paving the way for its broader application in both academic and industrial settings.

The physical properties of (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol

Safety is always a critical aspect when handling any chemical compound. While (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol

In conclusion, (4-chloro-3-fluorophenyl)-(5-methylthiophen-2-yl)methanol (CAS No. 1443328-78-6) is a multifaceted compound with significant potential in various fields of research and application. Its unique molecular structure and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.